Cas no 876715-72-9 (5-(2-fluorophenyl)methyl-1,3-thiazol-2-amine)

5-(2-fluorophenyl)methyl-1,3-thiazol-2-amine structure
876715-72-9 structure
Product Name:5-(2-fluorophenyl)methyl-1,3-thiazol-2-amine
CAS No:876715-72-9
MF:C10H9FN2S
MW:208.255264043808
MDL:MFCD05863659
CID:892545
PubChem ID:3387135
Update Time:2025-09-18

5-(2-fluorophenyl)methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(2-Fluorobenzyl)thiazol-2-amine
    • 5-(2-FLUOROBENZYL)-1,3-THIAZOL-2-AMINE
    • 5-(2-fluorobenzyl)-1,3-thiazol-2-amine(SALTDATA: FREE)
    • 5-(2-Fluoro-benzyl)-thiazol-2-ylamine
    • 5-[(2-fluorophenyl)methyl]-1,3-thiazol-2-amine
    • 5-[(2-fluorophenyl)methyl]-1,3-thiazole-2-ylamine
    • SCHEMBL963467
    • A862480
    • BRD-K64914624-001-01-4
    • Z228586460
    • 2-Amino-5-(2-fluorobenzyl)thiazole
    • AKOS000134260
    • SY167771
    • DTXSID60392019
    • BS-36080
    • FT-0677711
    • EN300-36692
    • 876715-72-9
    • F1905-0492
    • MFCD05863659
    • G22564
    • STL016423
    • DB-028129
    • 5-(2-fluorophenyl)methyl-1,3-thiazol-2-amine
    • MDL: MFCD05863659
    • Inchi: 1S/C10H9FN2S/c11-9-4-2-1-3-7(9)5-8-6-13-10(12)14-8/h1-4,6H,5H2,(H2,12,13)
    • InChI Key: MJWGGQHOCHEUHY-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC=C1CC1C=CC=CC=1F

Computed Properties

  • Exact Mass: 208.04700
  • Monoisotopic Mass: 208.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • Density: 1.317
  • Boiling Point: 349.2°C at 760 mmHg
  • Flash Point: 165°C
  • Refractive Index: 1.63
  • PSA: 67.15000
  • LogP: 3.03640

5-(2-fluorophenyl)methyl-1,3-thiazol-2-amine Security Information

5-(2-fluorophenyl)methyl-1,3-thiazol-2-amine Pricemore >>

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